Cas no 16401-14-2 (1,2-oxazole-5-carbaldehyde)

1,2-Oxazole-5-carbaldehyde is a heterocyclic aldehyde featuring a five-membered oxazole ring with a formyl group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables facile derivatization through condensation, nucleophilic addition, or cyclization reactions, offering access to diverse heterocyclic scaffolds. The oxazole core contributes to enhanced stability and electronic properties, making it valuable in medicinal chemistry for drug discovery. High purity grades are available to ensure reproducibility in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity to air and moisture.

1,2-oxazole-5-carbaldehyde structure

Product Name:1,2-oxazole-5-carbaldehyde

CAS No:16401-14-2

MF:C₄H₃NO₂

MW:97.0721209049225

MDL:MFCD07778412

CID:121640

PubChem ID:21817604

Update Time:2025-05-28

1,2-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Isoxazolecarboxaldehyde
- 1,2-oxazole-5-carbaldehyde
- 5-FORMYLISOXAZOLE
- ISOXAZOLE-5-CARBOXALDEHYDE
- 5-Formylisoxazol
- 5-Isoxazol-aldehyd
- Isoxazole-5-carbaldehyde
- 5-formylisoxazole, AldrichCPR
- GSIPOZWLYGLXDM-UHFFFAOYSA-N
- C73163
- MFCD07778412
- FT-0690839
- DTXSID10618397
- A927903
- SB34114
- AKOS016000217
- 5-Isoxazolecarbaldehyde
- EN300-83934
- AMY41963
- CS-0342261
- 16401-14-2
- 5-(1-METHYL-CYCLOPROPYL)-7-TRIFLUOROMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLICACID
- STL553797
- DB-003702
- BBL100225
- MDL： MFCD07778412
- Inchi： 1S/C4H3NO2/c6-3-4-1-2-5-7-4/h1-3H
- InChI Key： GSIPOZWLYGLXDM-UHFFFAOYSA-N
- SMILES： O1C(C=O)=CC=N1

Computed Properties

Exact Mass: 97.01640
Monoisotopic Mass: 97.016378338g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 74.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 43.1Å²

Experimental Properties

Density: 1.258
Boiling Point: 212 ºC
Flash Point: 82 ºC
Refractive Index: 1.519
PSA: 43.10000
LogP: 0.48710

1,2-oxazole-5-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Hazard Category Code： 43
Safety Instruction： 36/37
Storage Condition：Inert atmosphere,2-8°C(BD104133)

1,2-oxazole-5-carbaldehyde Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2-oxazole-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-83934-100mg	1,2-oxazole-5-carbaldehyde	16401-14-2	95.0%	100mg	$227.0	2022-10-09
Enamine	EN300-83934-250mg	1,2-oxazole-5-carbaldehyde	16401-14-2	95.0%	250mg	$324.0	2022-10-09
Enamine	EN300-83934-500mg	1,2-oxazole-5-carbaldehyde	16401-14-2	95.0%	500mg	$511.0	2022-10-09
Enamine	EN300-83934-1000mg	1,2-oxazole-5-carbaldehyde	16401-14-2	95.0%	1g	$655.0	2022-10-09
Enamine	EN300-83934-2500mg	1,2-oxazole-5-carbaldehyde	16401-14-2	95.0%	2500mg	$1448.0	2022-10-09
Enamine	EN300-83934-5000mg	1,2-oxazole-5-carbaldehyde	16401-14-2	95.0%	5g	$2770.0	2022-10-09
Enamine	EN300-83934-10000mg	1,2-oxazole-5-carbaldehyde	16401-14-2	95.0%	10g	$5414.0	2022-10-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	AR385-1g	1,2-oxazole-5-carbaldehyde	16401-14-2	95+%	1g	5726CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	AR385-5g	1,2-oxazole-5-carbaldehyde	16401-14-2	95+%	5g	19336CNY	2021-05-08
Chemenu	CM191222-1g	isoxazole-5-carbaldehyde	16401-14-2	95%	1g	$701	2021-08-05

1,2-oxazole-5-carbaldehyde Suppliers

Amadis Chemical Company Limited

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(CAS:16401-14-2)1,2-oxazole-5-carbaldehyde

Order Number:A927903

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 14:53

Price ($):3063.0

Email:sales@amadischem.com

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2. Design and synthesis of pyrazole/isoxazole linked arylcinnamides as tubulin polymerization inhibitors and potential antiproliferative agents

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3. Metal-free 1,3-dipolar cycloaddition approach towards the regioselective synthesis of β-carboline and isoxazole based molecular hybrids

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4. Substituent effects in isoxazoles: identification of 4-substituted isoxazoles as Michael acceptors

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